Cas no 101421-10-7 (1H-Benzimidazole-1-methanol,5-nitro-)
101421-10-7 structure
Product Name:1H-Benzimidazole-1-methanol,5-nitro-
CAS No:101421-10-7
MF:C8H7N3O3
MW:193.159481287003
CID:124649
PubChem ID:459467
Update Time:2025-04-18
1H-Benzimidazole-1-methanol,5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-methanol,5-nitro-
- 1-Benzimidazolemethanol,5-nitro- (6CI)
- 1-Benzimidazolemethanol,5-nitro-(6CI)
- (5-nitrobenzimidazol-1-yl)methanol
- 101421-10-7
- (5-Nitro-1H-benzo[d]imidazol-1-yl)methanol
- 5-Nitro-1-benzimidazolemethanol
- 1-benzimidazolemethanol,5-nitro-
-
- Inchi: 1S/C8H7N3O3/c12-5-10-4-9-7-3-6(11(13)14)1-2-8(7)10/h1-4,12H,5H2
- InChI Key: ACMITGLMJPPHMC-UHFFFAOYSA-N
- SMILES: OCN1C=NC2C=C(C=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 193.04881
- Monoisotopic Mass: 193.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 83.9Ų
Experimental Properties
- PSA: 81.19
- LogP: 1.41750
1H-Benzimidazole-1-methanol,5-nitro- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
101421-10-7 (1H-Benzimidazole-1-methanol,5-nitro-) Related Products
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- 177843-24-2(1H-Benzimidazol-6-amine,1-(1-methylethyl)-)
- 177843-27-5(1-propyl-1H-benzimidazol-5-amine)
- 155242-98-1(1-Methyl-1H-benzodimidazol-4-amine)
- 1632-83-3(1-Methylbenzimidazole)
- 1837-51-0(3H-Naphth[1,2-d]imidazole,3-methyl-)
- 10394-35-1(1H-Benzimidazole,1,5-dimethyl-)
- 13183-06-7(1H-Benzimidazole,1,2-dimethyl-7-nitro-)
- 94-52-0(5-nitro-1H-1,3-benzodiazole)
- 147057-15-6(3H-Imidazo[4,5-f]quinoxaline,3-methyl-)
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